Cas no 879399-74-3 (Piperidine, 4-[1-(1,1-dimethylethyl)-3-methyl-1H-pyrazol-5-yl]-)

• Product Name: Piperidine, 4-[1-(1,1-dimethylethyl)-3-methyl-1H-pyrazol-5-yl]-
• CAS No: 879399-74-3
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 650519
• PubChem ID: 11557609
• Update Time: 2025-04-19

Piperidine, 4-[1-(1,1-dimethylethyl)-3-methyl-1H-pyrazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[1-(1,1-dimethylethyl)-3-methyl-1H-pyrazol-5-yl]-
• 4-(2-tert-butyl-5-methylpyrazol-3-yl)piperidine
• 4-[1-(1,1-Dimethylethyl)-3-methyl-1H-pyrazol-5-yl]piperidine
• IFRZVQGNTASXKO-UHFFFAOYSA-N
• FT-0768309
• 879399-74-3
• 4-(1-tert-butyl-3-methyl-1H-pyrazol-5-yl)piperidine
• DTXSID20468542
• SCHEMBL4232850

• Inchi： 1S/C13H23N3/c1-10-9-12(11-5-7-14-8-6-11)16(15-10)13(2,3)4/h9,11,14H,5-8H2,1-4H3
• InChI Key： IFRZVQGNTASXKO-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(=CC(C)=N1)C1CCNCC1

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.8Ų